N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide

• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol
• IUPAC Name: N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide
• InChI: InChI=1S/C19H24N2O2S/c1-19(2,3)12-9-10-14-16(11-12)24-18(20-14)21-17(22)13-7-5-6-8-15(13)23-4/h5-8,12H,9-11H2,1-4H3,(H,20,21,22)
• InChI Key: VGFIXNVWAGYMSR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=CC=C3OC

Description

N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide, also known as BTA-EG6, is a small molecule inhibitor that has been used in scientific research to study various biological processes. BTA-EG6 is a potent inhibitor of ubiquitin-specific protease 7 (USP7), which is a deubiquitinase that regulates the stability of several proteins involved in DNA damage response, cell cycle progression, and apoptosis.

Mechanism of Action

N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide inhibits USP7 by binding to a specific site on the enzyme, which prevents it from deubiquitinating its substrate proteins. This leads to the accumulation of ubiquitinated proteins, which are then degraded by the proteasome. The inhibition of USP7 by N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has been shown to induce apoptosis in cancer cells and sensitize them to chemotherapy.
Biochemical and Physiological Effects:
The inhibition of USP7 by N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has been shown to have several biochemical and physiological effects. For example, N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has been shown to induce the accumulation of p53 and activate the p53-dependent apoptosis pathway. N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has also been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy. Additionally, N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has been shown to inhibit the proliferation of T cells and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide in lab experiments is its specificity for USP7, which allows for the selective inhibition of this enzyme without affecting other deubiquitinases. Additionally, N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has been shown to have good bioavailability and can be administered orally or intravenously. However, one limitation of using N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide is its relatively low solubility in water, which can make it difficult to prepare solutions for in vitro experiments.

Future Directions

There are several future directions for the use of N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide in scientific research. One direction is the investigation of the role of USP7 in other biological processes, such as autophagy and immune regulation. Another direction is the development of more potent and selective USP7 inhibitors based on the structure of N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide. Additionally, the combination of N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide with other chemotherapeutic agents may lead to improved cancer treatment outcomes.

Synthesis Methods

The synthesis of N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide involves the reaction of 2-methoxybenzoyl chloride with 6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-amine in the presence of triethylamine and dichloromethane. The resulting intermediate is then coupled with 6-aminohexanoic acid to form the final product, N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide.

Scientific Research Applications

N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has been used in various scientific research studies to investigate the role of USP7 in different biological processes. For example, N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has been used to study the effect of USP7 inhibition on the DNA damage response pathway, which is critical for maintaining genomic stability and preventing cancer development. N-(6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-methoxybenzamide has also been used to investigate the role of USP7 in regulating the stability of several oncoproteins, such as MDM2, which is a negative regulator of the tumor suppressor protein p53.